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Compound of Interest

Compound Name: Ethyltriphenylphosphonium iodide

Cat. No.: B128696

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyltriphenylphosphonium iodide (ETPPI) is a quaternary phosphonium salt with a wide
range of applications in chemical synthesis, serving as a key reagent in Wittig reactions and as
a phase-transfer catalyst. Its utility in the formation of carbon-carbon double bonds makes it a
valuable tool in the synthesis of complex organic molecules, including pharmaceuticals and
other biologically active compounds. This guide provides a comprehensive overview of the
safety data for ethyltriphenylphosphonium iodide, intended to inform researchers, scientists,
and drug development professionals on its safe handling, storage, and potential hazards. The
information is compiled from various Safety Data Sheets (SDSs) and toxicological literature.

Hazard Identification and Classification

Ethyltriphenylphosphonium iodide is classified as a hazardous substance under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards associated with this compound are acute oral toxicity and serious eye damage.[1][2]

GHS Classification

The GHS classification for ethyltriphenylphosphonium iodide is summarized in the table
below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed][3]

Serious Eye Damage/Eye H318: Causes serious eye

o Category 1

Irritation damage[1][2]

Hazardous to the aquatic H410: Very toxic to aquatic life
_ Category 1 . .

environment, long-term hazard with long lasting effects[2][4]

GHS Pictograms and Signal Word

e Pictograms:
o lialt text
o lralt text
o lialt text
» Signal Word:Danger[1][3]

Hazard and Precautionary Statements

A comprehensive list of hazard and precautionary statements is provided in the table below.
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Type Code Statement

Hazard H301 Toxic if swallowed.[3]
Causes serious eye damage.

H318
[1][2]
Very toxic to aquatic life with

H410

long lasting effects.[2][4]

Precautionary (Prevention)

P264

Wash skin thoroughly after
handling.

Do not eat, drink or smoke

P270 _ _
when using this product.[2][5]
Avoid release to the
pP273 )
environment.[2]
Wear protective gloves/
rotective clothing/ eye
P280 P gy

protection/ face protection.[1]

[6][5]

Precautionary (Response)

P301 + P310

IF SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician.[3][6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.[7]

Immediately call a POISON

P310 o
CENTER or doctor/physician.

P330 Rinse mouth.[2]

P391 Collect spillage.[2]

Precautionary (Storage)

P405

Store locked up.[2][5]
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Dispose of contents/container
Precautionary (Disposal) P501 to an approved waste disposal
plant.[6]

Physical and Chemical Properties

The physical and chemical properties of ethyltriphenylphosphonium iodide are summarized
in the following table. Data is compiled from various supplier SDSs and chemical databases.

Property Value

White to off-white or pale yellow crystalline
Appearance

powder[8]
Odor Odorless[9]
Molecular Formula C20H20IP[8]
Molecular Weight 418.25 g/mol [8]
Melting Point 164-168 °C (lit.)[10]
Boiling Point Decomposes before boiling[11]
Flash Point 226 °C (Setaflash, Closed Cup)[9]
Soluble in water. Soluble in polar solvents like
Solubility ethanol, methanol, and DMSO; sparingly soluble
in water.[11]
Density 1.5 g/cm3[11]
Vapor Pressure Not applicable[9]

Toxicological Information

The primary toxicological concerns for ethyltriphenylphosphonium iodide are its acute oral
toxicity and its potential to cause serious eye damage.

Acute Toxicity
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» Oral: Ethyltriphenylphosphonium iodide is classified as Category 3 for acute oral toxicity,
meaning it is toxic if swallowed.[1][6] The median lethal dose (LD50) in rats has been
reported as 79 mg/kg.[6]

Skin and Eye Irritation

o Skin: May cause skin irritation.[9]

o Eyes: Causes serious eye damage (Category 1).[1][2] Contact can lead to irreversible eye
damage.

Chronic Exposure

Prolonged or repeated exposure may cause irritation to the skin and eyes.[9] There is a general
concern that phosphonium compounds may cause nervous system injury after prolonged
exposure, based on animal data.[9]

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity

There is no information available to indicate that ethyltriphenylphosphonium iodide is
carcinogenic, mutagenic, or a reproductive toxin.[1]

Experimental Protocols
Acute Oral Toxicity - Up-and-Down Procedure (UDP)
based on OECD Test Guideline 425

The acute oral toxicity of ethyltriphenylphosphonium iodide is determined using a stepwise
procedure where the dose for each subsequent animal is adjusted up or down depending on
the outcome for the previous animal. This method is designed to estimate the LD50 using a
minimal number of animals.
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Preparation

Select healthy, young adult laboratory animals (e.g., rats)
Fast animals overnight (food, not water)

Record body weight of each animal

Prepare appropriate concentration of ETPPI in a suitable vehicle (e.g., water)

(& J

Dosing and ‘?bservation

Administer a starting dose to the first animal via oral gavage

Observe for signs of toxicity and mortality for at least 48 hours

Repeat dpsing cycle

Repeat dosing cycle

Outcome?

Mortality nd of dosing

Decrease dose for the next animal Continue observation for a total of 14 days Increase dose for the next animal

4 Data A‘\?alysis

Perform gross necropsy on all animals at the end of the study

Calculate the LD50 and confidence intervals using appropriate statistical methods (e.g., Maximum Likelihood Estimation)

Final Report

Click to download full resolution via product page

Figure 1. Experimental workflow for an acute oral toxicity study.
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Potential Signaling Pathways of Toxicity

The precise molecular mechanisms of ethyltriphenylphosphonium iodide toxicity are not
fully elucidated. However, based on the known toxic effects of other quaternary phosphonium
salts, a plausible mechanism involves the disruption of mitochondrial function. Due to their
lipophilic and cationic nature, these compounds can readily cross cell membranes and
accumulate in the mitochondria, which have a large negative membrane potential.
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Figure 2. Plausible signaling pathway for ETPPI-induced cytotoxicity.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b128696?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications and Logical Relationships in Synthesis

Ethyltriphenylphosphonium iodide is a versatile reagent in organic synthesis, primarily
utilized in the Wittig reaction and as a phase-transfer catalyst.
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Figure 3. Logical relationships of ETPPI in synthetic applications.

Safe Handling and Storage
Personal Protective Equipment (PPE)

* Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]
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o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[3]

e Respiratory Protection: Use a NIOSH/MSHA-approved respirator if dust is generated.[1]
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Handling

e Avoid contact with skin, eyes, and clothing.[1]
e Avoid breathing dust.[1]
e Wash hands thoroughly after handling.[1]

» Do not eat, drink, or smoke in the work area.[1]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

o Store locked up.[1]

First Aid and Emergency Procedures

First Aid Measures
o |If Swallowed: Immediately call a POISON CENTER or doctor/physician.[1][3] Rinse mouth.
Do NOT induce vomiting.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1] Immediately call a POISON CENTER or
doctor/physician.[1]

« If on Skin: Wash off immediately with plenty of water for at least 15 minutes.[1] Remove
contaminated clothing.

« If Inhaled: Move person into fresh air. If not breathing, give artificial respiration.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[1]
o Unsuitable Extinguishing Media: No information available.

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides, phosphorus oxides, and hydrogen iodide.[1][3]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[1]

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Avoid dust formation. Keep unnecessary personnel away.[1]

e Environmental Precautions: Do not let product enter drains.[3]

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[1]
Avoid generating dust.

Conclusion

Ethyltriphenylphosphonium iodide is a valuable reagent in organic synthesis but poses
significant health hazards, primarily acute oral toxicity and the risk of serious eye damage. A
thorough understanding of its properties and adherence to strict safety protocols are essential
for its safe use. Researchers and laboratory personnel must utilize appropriate personal
protective equipment, handle the compound in well-ventilated areas, and be prepared for
emergency situations. By following the guidelines outlined in this document, the risks
associated with ethyltriphenylphosphonium iodide can be effectively managed, ensuring a
safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128696?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

